Cas no 588687-45-0 (5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 588687-45-0
• MF: C₁₁H₉N₃S₂
• MW: 247.339258909225
• MDL: MFCD03423457
• CID: 869252
• Update Time: 2026-04-29

5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(Benzo[b]thiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-(1-benzothiophen-3-yl)-4-methyl-1H-1,2,4-triazole-5-thione
• 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(1-benzothiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-methyl-3-mercapto-5-(3-benzthienyl)-1,2,4-(4H)-triazole
• 5-(1-benzothiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• AC1MV6RX
• ALBB-003201
• BBL016759
• STK434150
• SureCN7456735

• MDL： MFCD03423457
• Inchi： InChI=1S/C11H9N3S2/c1-14-10(12-13-11(14)15)8-6-16-9-5-3-2-4-7(8)9/h2-6H,1H3,(H,13,15)
• InChI Key： HYAGAYJNXSBVSP-UHFFFAOYSA-N
• SMILES： SC1=NN=C(C2=CSC3=CC=CC=C32)N1C

Computed Properties

• Exact Mass: 247.02400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 97.75000
• LogP: 2.98550

5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol, identified by the CAS number 588687-45-0, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, electronic materials, and sensor technologies.

The molecular structure of 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol consists of a benzothiophene moiety attached to a 1,2,4-triazole ring system. The benzothiophene group contributes to the molecule's aromatic stability and electronic properties, while the triazole ring introduces nitrogen atoms that enhance its reactivity and functional versatility. The presence of a thiol (-SH) group further adds to its chemical reactivity and potential for coordination chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol in the development of new drugs targeting various diseases. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its thiol group enables it to act as a nucleophile in various organic reactions, making it a valuable intermediate in synthetic chemistry.

In the realm of materials science, this compound has shown promise as a building block for advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a candidate for applications in catalysis and sensing technologies. For instance, recent experiments have demonstrated its effectiveness as a sensing material for detecting heavy metal ions in aqueous solutions.

The synthesis of 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound.

From an environmental perspective, understanding the degradation pathways of 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is essential for assessing its environmental impact. Recent studies have shown that under certain conditions, this compound undergoes hydrolysis to form less hazardous byproducts. This information is critical for developing safe handling procedures and disposal methods.

In conclusion, 5-(1-Benzothien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research and development in areas ranging from pharmaceuticals to advanced materials. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in both academic and industrial settings.